Cas no 2228801-64-5 (3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid)

• Product Name: 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid
• CAS No: 2228801-64-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6355372
• PubChem ID: 165653870
• Update Time: 2025-11-01

3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid
• 2228801-64-5
• EN300-1775646

• Inchi： 1S/C9H14O4/c1-12-8(9(10)11)5-7-3-2-4-13-6-7/h6,8H,2-5H2,1H3,(H,10,11)
• InChI Key： HKRXFKQCWIGICW-UHFFFAOYSA-N
• SMILES： O1C=C(CC(C(=O)O)OC)CCC1

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid (CAS No. 2228801-64-5)

3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid (CAS No. 2228801-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a dihydropyran ring coupled with a methoxypropanoic acid moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science. The compound's CAS number 2228801-64-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global scientific communities.

One of the most searched questions about 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid revolves around its synthesis and reactivity. The compound's dihydropyran core is known for its stability and ability to participate in cycloaddition reactions, which are pivotal in constructing complex molecular architectures. Additionally, the methoxypropanoic acid group introduces functional versatility, enabling further derivatization for targeted applications. Recent studies highlight its role as a building block in the development of bioactive molecules, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of green chemistry, 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid has emerged as a candidate for eco-friendly synthesis routes. Researchers are exploring catalytic processes to minimize waste and energy consumption, addressing the global push toward sustainable chemical production. The compound's compatibility with biocatalysts and flow chemistry techniques further enhances its appeal in modern industrial applications. These advancements resonate with current trends in AI-driven drug discovery, where computational tools optimize reaction pathways for such intermediates.

The pharmacological potential of 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid is another hot topic. Its structural motifs are found in several FDA-approved drugs, particularly those targeting inflammatory and metabolic disorders. This has led to increased scrutiny of its structure-activity relationships (SAR) and bioavailability profiles. For instance, the dihydropyran fragment is analogous to sugar mimetics, which are pivotal in designing glycosidase inhibitors. Such insights are frequently searched by medicinal chemists seeking novel therapeutic agents.

From a commercial standpoint, the demand for CAS No. 2228801-64-5 is driven by its utility in custom synthesis and contract manufacturing. Suppliers often highlight its high purity (>98%) and scalability, catering to both academic and industrial clients. The compound's MSDS and handling guidelines are also frequently requested, underscoring the importance of safety in laboratory settings. These aspects are critical for compliance with REACH and other regulatory frameworks.

In summary, 3-(3,4-dihydro-2H-pyran-5-yl)-2-methoxypropanoic acid (CAS No. 2228801-64-5) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and industrial processes reflects the evolving needs of the chemical and pharmaceutical sectors. As innovation continues, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.